Cas no 93297-75-7 (2-chloro-5-(pyridin-2-yl)pyridine)

• Product Name: 2-chloro-5-(pyridin-2-yl)pyridine
• CAS No: 93297-75-7
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• MDL: MFCD13152542
• CID: 752764
• PubChem ID: 10954361
• Update Time: 2025-05-20

2-chloro-5-(pyridin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyridine, 6'-chloro-
• 2-chloro-5-pyridin-2-ylpyridine
• 2-chloro-5-(pyridin-2-yl)pyridine
• 2-chloro-5-(2-pyridyl)pyridine
• 6'-Chloro-[2,3']bipyridinyl
• 6'-chloro-[2,3]bipyridinyl
• SCHEMBL1744938
• ROAFJYZJWCBMBL-UHFFFAOYSA-N
• EN300-339447
• AKOS016017042
• 6'-Chloro-2,3'-bipyridine
• DTXSID20449614
• MFCD13152542
• 93297-75-7
• 6-chloro-3,2'-bipyridine

• MDL： MFCD13152542
• Inchi： 1S/C10H7ClN2/c11-10-5-4-8(7-13-10)9-3-1-2-6-12-9/h1-7H
• InChI Key： ROAFJYZJWCBMBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 190.0297759g/mol
• Monoisotopic Mass: 190.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-chloro-5-(pyridin-2-yl)pyridine

Introduction to 2-chloro-5-(pyridin-2-yl)pyridine (CAS No: 93297-75-7)

2-chloro-5-(pyridin-2-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 93297-75-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a chlorine atom at the 2-position and a pyridinyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by two pyridine rings connected through a chloro-substituted pyridine unit, imparts distinct electronic and steric properties that are highly relevant in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization, enabling chemists to tailor its reactivity for specific synthetic pathways. This flexibility has been exploited in the design of inhibitors targeting enzymes involved in critical biological pathways.

In recent years, 2-chloro-5-(pyridin-2-yl)pyridine has garnered attention for its role in the development of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, studies have demonstrated its utility as a scaffold for compounds that modulate the activity of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with immune responses. The chloro and pyridinyl substituents facilitate interactions with key amino acid residues in the enzyme's active site, enhancing binding affinity and selectivity.

Moreover, the compound has been investigated in the context of antiviral research. Its structural motif is reminiscent of known viral protease inhibitors, suggesting potential applications in combating infectious diseases. Researchers have leveraged computational modeling to identify derivatives of 2-chloro-5-(pyridin-2-yl)pyridine that exhibit inhibitory activity against viral proteases, thereby disrupting viral replication cycles. These findings underscore the compound's versatility as a building block for antiviral drug discovery.

The synthesis of 2-chloro-5-(pyridin-2-yl)pyridine typically involves multi-step organic transformations, starting from readily available pyridine derivatives. One common approach employs nucleophilic aromatic substitution reactions to introduce the chloro group, followed by cross-coupling reactions to attach the pyridinyl moiety. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are crucial for large-scale production and commercialization of pharmaceutical intermediates.

The pharmacological potential of derivatives of 2-chloro-5-(pyridin-2-yl)pyridine extends beyond kinase inhibition. Recent studies have explored its use as a precursor for compounds targeting ion channels and receptors involved in neurological disorders. For example, modifications to the pyridinyl group have yielded derivatives with potent activity against NMDA receptors, which are implicated in conditions such as epilepsy and neurodegenerative diseases. This highlights the compound's broad applicability in addressing diverse therapeutic challenges.

In addition to its medicinal chemistry applications, 2-chloro-5-(pyridin-2-yl)pyridine has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of luminescent sensors for detecting metal ions in biological systems. These sensors rely on changes in fluorescence properties upon binding with target metal ions, offering a sensitive and selective detection method for environmental and medical diagnostics.

The compound's stability under various conditions makes it suitable for industrial applications as well. It can be stored and handled under ambient conditions without significant degradation, ensuring consistency in its use as an intermediate. Furthermore, its compatibility with green chemistry principles has been demonstrated through solvent-free reactions and catalytic processes that minimize environmental impact.

Ongoing research continues to uncover new applications for 2-chloro-5-(pyridin-2-yl)pyridine. Innovations in synthetic methodologies are enabling access to novel derivatives with enhanced properties, while computational approaches are accelerating the discovery of new drug candidates. Collaborative efforts between academia and industry are fostering interdisciplinary advancements that promise to translate these findings into tangible therapeutic benefits.

In conclusion, 2-chloro-5-(pyridin-2-yl)pyridine (CAS No: 93297-75-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool for pharmaceutical research, materials science, and diagnostics. As our understanding of its properties evolves, so too do its potential applications, reinforcing its importance as a cornerstone molecule in modern chemical innovation.